2-Methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]propan-1-amine

• Molecular Formula: C10H18N2S
• Molecular Weight: 198.33 g/mol
• SMILES: CC(C)C1=CSC(=N1)C(C)(C)CN
• InChI: InChI=1S/C10H18N2S/c1-7(2)8-5-13-9(12-8)10(3,4)6-11/h5,7H,6,11H2,1-4H3
• InChIKey: HFISDTLZPDOCQT-UHFFFAOYSA-N

2-Methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]propan-1-amine: Core Scaffold & Physicochemical Identity

2-Methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]propan-1-amine (CAS 1540043-93-3) is a disubstituted 2-aminothiazole derivative with molecular formula C10H18N2S and molecular weight 198.33 g·mol⁻¹ . Structurally, it features a 1,3-thiazole core bearing a 4-isopropyl group and a gem‑dimethyl‑substituted propan‑1‑amine side chain at the 2‑position. This compound belongs to the well‑established 2‑aminothiazole class, a privileged scaffold in medicinal chemistry known for its presence in antiviral (e.g., simeprevir), kinase‑inhibitory, and acetylcholinesterase‑modulating agents . Its computed LogP of 2.50 and topological polar surface area (TPSA) of 38.91 Ų place it in favorable drug‑like property space for fragment‑based or lead‑optimization programmes.

Core Scaffold 2-Aminothiazole privileged structure for medicinal chemistry screening.

Drug-like Properties Moderate LogP and low TPSA reported within favorable oral drug space.

Reactive Handle Primary amine side chain supports amide coupling and reductive amination.

Why Generic Analogs Cannot Substitute for 2-Methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]propan-1-amine

Within the 2‑aminothiazole family, subtle modifications to the thiazole‑ring substituents and the amino‑alkyl side chain profoundly alter hydrogen‑bond donor/acceptor profiles, lipophilicity, and steric bulk—parameters that dictate target engagement, selectivity, and pharmacokinetic behaviour [1]. The specific combination of a 4‑isopropyl group and a gem‑dimethyl‑terminated primary amine in 2-Methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]propan-1-amine generates a sterically constrained, lipophilic amine vector that is absent in simpler analogs such as 2‑amino‑4‑isopropylthiazole (CAS 79932-20-0) or 2‑methyl‑1‑(thiazol‑2‑yl)propan‑2‑amine (CAS 1017251-48-7). Procurement of a generic “2‑aminothiazole” or “thiazole‑propan‑amine” without confirmation of the exact substitution pattern risks obtaining a compound with different LogP, TPSA, and H‑bonding capacity, which can invalidate structure‑activity relationship (SAR) studies or lead‑optimization campaigns [2].

Target Product

4-Isopropyl & gem-dimethyl amine

Sterically constrained lipophilic vector with a specific H-bond network.

Generic Analog Risk

Unsubstituted or linear 2-aminothiazoles

Altered LogP and conformational flexibility may invalidate SAR studies.

Target Product

Precise H-bond Acceptor Count

Three acceptors (thiazole N, S, and primary amine) for target engagement.

Generic Analog Risk

Simpler 2-aminothiazole analogs

Reduced acceptor count can shift binding affinity and selectivity profiles.

Target Product

Guaranteed Purity Specification

Batch-to-batch reproducibility supported by supplier specification.

Generic Analog Risk

In-house synthesized material

Variable purity may introduce assay artifacts and compromise data comparability.

• [1] Das, D.; Sikdar, P.; Bairagi, M. Recent developments of 2‑aminothiazole derivatives in medicinal chemistry. Eur. J. Med. Chem. 2016, 109, 89–98. View Source
• [2] PubChem. Compound Summary: (2‑Isopropylthiazol‑4‑yl)methanamine (CID 16427107). https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylthiazol-4-yl_methanamine. Accessed 01 May 2026. View Source

Differentiation Evidence vs. Closest Analogs

Lipophilicity Advantage for Membrane Permeation

The computed LogP of 2‑Methyl‑2‑[4‑(propan‑2‑yl)‑1,3‑thiazol‑2‑yl]propan‑1‑amine is 2.50, compared with a calculated LogP of approximately 0.7 for the unsubstituted thiazole analog 2‑methyl‑1‑(thiazol‑2‑yl)propan‑2‑amine (CAS 1017251‑48‑7) . The 1.8‑unit increase in LogP is driven by the 4‑isopropyl substituent and confers substantially higher predicted passive membrane permeability, a critical parameter for intracellular target engagement.

Lipophilicity Gap

Data to verify

+1.8 LogP Units

May support intracellular permeability screening.

Computed partition coefficient; 63x higher predicted partitioning vs. unsubstituted analog.

Evidence Dimension	Computed octanol–water partition coefficient (LogP)
Target Compound Data	2.50 (XLogP3‑AA method)
Comparator Or Baseline	2‑Methyl‑1‑(thiazol‑2‑yl)propan‑2‑amine: ~0.7 (estimated by structural analogy)
Quantified Difference	+1.8 LogP units (approximately 63‑fold higher predicted partition coefficient)
Conditions	Computed using XLogP3 algorithm; source: Leyan product datasheet for target compound; analog LogP estimated from PubChem data for structurally related thiazole amines

Why This Matters

A 1.8‑unit higher LogP translates to an approximately 63‑fold increase in predicted membrane partitioning, making the target compound markedly more suitable for programmes requiring intracellular target access or blood–brain barrier penetration.

Extra Hydrogen-Bond Acceptor Expands Interaction Capacity

The target compound possesses three hydrogen‑bond acceptors (thiazole nitrogen, thiazole sulfur, and primary amine nitrogen) versus only two acceptors in 2‑amino‑4‑isopropylthiazole (CAS 79932-20-0), which lacks the gem‑dimethyl‑aminoalkyl side chain [1]. Both compounds retain a single hydrogen‑bond donor.

H-Bond Acceptor Gap

Cross-study comparable

Target: 3 HBA
Analog: 2 HBA

Expands potential H-bond network with protein targets.

Extra acceptor from primary amine side chain enables more extensive target interaction.

Evidence Dimension	Hydrogen‑bond acceptor count
Target Compound Data	3 H‑bond acceptors, 1 H‑bond donor
Comparator Or Baseline	2‑Amino‑4‑isopropylthiazole: 2 H‑bond acceptors, 1 H‑bond donor
Quantified Difference	+1 H‑bond acceptor
Conditions	Computed using Cactvs 3.4.8.18 (PubChem) for comparator; Leyan datasheet for target compound

Why This Matters

The additional H‑bond acceptor site provided by the primary amine side chain enables a more extensive hydrogen‑bond network with target proteins, which can be exploited in structure‑based drug design to improve binding affinity and selectivity.

• [1] PubChem. Compound Summary: 4‑Isopropyl‑1,3‑thiazol‑2‑amine (CID 7064077). https://pubchem.ncbi.nlm.nih.gov/compound/7064077. Accessed 01 May 2026. View Source

Vendor-Certified Purity Specification

The compound is commercially supplied at a purity specification of 95% (HPLC) . This serves as a quantifiable acceptance criterion for procurement, contrasting with the variable or unreported purity of in‑house synthesized analogs frequently encountered in the primary literature.

Purity Specification

Supplier data

≥ 95% (HPLC)

Supports dose-response reproducibility.

Guaranteed acceptance criterion vs. variable in-house synthesis purity.

Evidence Dimension	Purity (HPLC)
Target Compound Data	≥ 95%
Comparator Or Baseline	Typical literature in‑house synthesis purity: 90–98% (variable, often unreported)
Quantified Difference	Guaranteed lower limit of 95% vs. no guaranteed specification for in‑house analogs
Conditions	Vendor certificate of analysis; Leyan product specification

Why This Matters

A guaranteed 95% purity specification reduces experimental variability in dose–response assays and ensures batch‑to‑batch reproducibility, a critical factor when comparing SAR data across independent studies.

Low TPSA Predicts Favorable Oral Bioavailability

The TPSA of the target compound is 38.91 Ų , which falls well below the 140 Ų threshold commonly associated with acceptable oral absorption. In contrast, more elaborated aminothiazole‑based drug candidates such as 4‑isopropyl‑N‑(naphthalen‑1‑yl)thiazol‑2‑amine (TPSA ~ 41 Ų, but with a molecular weight approaching 270 Da) exceed the target compound in both TPSA and molecular weight, placing them further from ideal oral‑drug space [1].

TPSA Property

Cross-study comparable

38.91 Ų

Aligns with oral screening models.

Well below 140 Ų threshold; predicts favorable oral absorption context.

Evidence Dimension	Topological polar surface area
Target Compound Data	38.91 Ų
Comparator Or Baseline	4‑Isopropyl‑N‑(naphthalen‑1‑yl)thiazol‑2‑amine: ~41 Ų (estimated)
Quantified Difference	~2 Ų lower TPSA
Conditions	Computed from 2D structure; source: Leyan datasheet for target compound; comparator estimated from molecular structure

Why This Matters

A TPSA below 60 Ų is a strong predictor of high oral bioavailability; the target compound’s low TPSA, combined with moderate LogP, positions it favourably for oral drug discovery programmes compared with larger, more polar aminothiazole derivatives.

• [1] DrugMap. Compound Information: 4‑isopropyl‑N‑(naphthalen‑1‑yl)thiazol‑2‑amine (CHEMBL207589). http://drugmap.idrblab.net. Accessed 01 May 2026. View Source

Rotatable Bond Restriction Enhances Binding Affinity

The target compound contains only three rotatable bonds , conferring a degree of conformational pre‑organization that is expected to reduce the entropic penalty upon target binding. By comparison, linear‑chain analogs such as 2‑(4‑isopropylthiazol‑2‑yl)ethan‑1‑amine possess two rotatable bonds but lack the gem‑dimethyl branching that restricts side‑chain flexibility [1].

Conformational Pre-organization

Class-level inference

3 Rotatable Bonds
+ gem-dimethyl branch

Aligns with binding kinetics interpretation.

Restricted flexibility may reduce entropic penalty upon target binding.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3
Comparator Or Baseline	2‑(4‑Isopropylthiazol‑2‑yl)ethan‑1‑amine: 2 rotatable bonds (but unrestricted linear chain)
Quantified Difference	+1 formal rotatable bond, but restricted conformational freedom due to gem‑dimethyl substitution
Conditions	Computed from 2D structure; Leyan datasheet for target compound

Why This Matters

Conformational restraint through gem‑dimethyl substitution reduces the number of low‑energy conformers accessible in solution, which can enhance binding affinity by minimizing the entropic cost of adopting the bioactive conformation—a principle well established in medicinal chemistry optimisation.

• [1] PubChem. Compound Summary: (2‑Isopropylthiazol‑4‑yl)methanamine (CID 16427107). https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylthiazol-4-yl_methanamine. Accessed 01 May 2026. View Source

Optimal Application Scenarios for 2-Methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]propan-1-amine

Fragment-Based Lead Discovery Using Lipophilic 2-Aminothiazole

With a LogP of 2.50 and only three rotatable bonds, this compound serves as an ideal fragment for screening campaigns targeting intracellular or CNS‑located proteins. Its moderate lipophilicity enhances passive membrane permeability while the gem‑dimethyl group reduces conformational flexibility, minimizing entropic penalties upon binding . The primary amine offers a straightforward handle for further chemical elaboration (e.g., amide coupling, reductive amination).

HCV NS3/4A Protease Inhibitor Intermediate Synthesis

The 4‑isopropylthiazole substructure is a key pharmacophoric element in simeprevir, a clinically approved HCV protease inhibitor . This compound provides a protected primary amine building block that can be directly incorporated into the quinoline‑thiazole core via established synthetic routes, bypassing the need for multi‑step construction of the gem‑dimethyl‑aminoalkyl side chain.

AChE Inhibitor SAR with 2-Aminothiazole

Recent studies on 4‑arylthiazole‑2‑amine derivatives have identified potent acetylcholinesterase (AChE) inhibitors [1]. The 4‑isopropyl and gem‑dimethyl‑amine features of this compound represent a distinct substitution pattern not explored in the published AChE inhibitor series, offering a novel vector for SAR expansion and selectivity profiling against butyrylcholinesterase (BuChE).

Physicochemical Benchmarking and Library Design

The compound’s well‑defined computed properties (LogP 2.50, TPSA 38.91 Ų, 3 H‑bond acceptors, 1 H‑bond donor) make it a useful reference standard for calibrating computational ADME models and for inclusion in diversity‑oriented screening libraries. Its drug‑like profile serves as a baseline for assessing the impact of further structural modifications on predicted oral bioavailability .

Application

Selection Property

Validation Focus

Fragment-based lead discovery

Lipophilic amine scaffold for intracellular targets

Binding kinetics and passive permeability assays

HCV NS3/4A protease inhibitor intermediate synthesis

4-Isopropylthiazole pharmacophoric element

Synthetic route feasibility and intermediate stability

AChE inhibitor SAR expansion

Unique substitution pattern for novel vectors

Selectivity profiling and enzyme kinetics

ADME model calibration and library design

Standard drug-like property profile

Computational model validation and diversity assessment

• [1] PubMed ID 32008906. Design, synthesis and evaluation of new 4-arylthiazole-2-amine derivatives as acetylcholinesterase inhibitors. Hebei University, 2020. View Source